Cas no 191340-90-6 (2-Chloro-3-(trifluoromethyl)pyrazine)

2-Chloro-3-(trifluoromethyl)pyrazine is a fluorinated heterocyclic compound featuring a pyrazine core substituted with a chloro group and a trifluoromethyl group at the 2- and 3-positions, respectively. This structure imparts high reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloro group serves as a versatile handle for further functionalization. Its electron-deficient pyrazine ring facilitates nucleophilic substitution reactions, enabling efficient derivatization. The compound is particularly useful in the development of bioactive molecules, offering precise control over molecular properties. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity.

2-Chloro-3-(trifluoromethyl)pyrazine structure

191340-90-6 structure

Product Name:2-Chloro-3-(trifluoromethyl)pyrazine

CAS No:191340-90-6

MF:C₅H₂ClF₃N₂

MW:182.530990123749

MDL:MFCD21602140

CID:1026119

PubChem ID:10726131

Update Time:2025-06-15

2-Chloro-3-(trifluoromethyl)pyrazine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-3-(trifluoromethyl)pyrazine
- 2-Chloro-3-trifluoromethylpyrazine
- AK-74205
- ANW-68684
- CTK8C2615
- KB-229411
- Pyrazine,2-chloro-3-(trifluoroMethyl)
- Pyrazine, 2-chloro-3-(trifluoromethyl)-
- FXNHOYJCHUHVNX-UHFFFAOYSA-N
- FCH1563878
- AX8219683
- Z1416163956
- SY240731
- 191340-90-6
- DB-355548
- SCHEMBL3706295
- AKOS016005997
- MFCD21602140
- PB41564
- DS-15684
- CS-0043159
- EN300-1588098
- DTXSID80443971
- MDL： MFCD21602140
- Inchi： 1S/C5H2ClF3N2/c6-4-3(5(7,8)9)10-1-2-11-4/h1-2H
- InChI Key： FXNHOYJCHUHVNX-UHFFFAOYSA-N
- SMILES： ClC1C(C(F)(F)F)=NC=CN=1

Computed Properties

Exact Mass: 181.98596
Monoisotopic Mass: 181.9858603g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 25.8

Experimental Properties

Density: 1.504±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 163.4±35.0 ºC (760 Torr),
Flash Point: 52.6±25.9 ºC,
Solubility: Slightly soluble (17 g/l) (25 º C),
PSA: 25.78

2-Chloro-3-(trifluoromethyl)pyrazine Pricemore >>

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